![molecular formula C14H25ClN2O2 B6219999 N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide hydrochloride CAS No. 2758000-43-8](/img/no-structure.png)
N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide hydrochloride
Overview
Description
N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C14H25ClN2O2 and its molecular weight is 288.8. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide hydrochloride' involves the reaction of 1-methylpiperidine-2-carboxylic acid with 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-ol in the presence of a coupling agent to form the amide bond. The resulting amide is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "1-methylpiperidine-2-carboxylic acid", "1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-ol", "coupling agent", "hydrochloric acid" ], "Reaction": [ "1-methylpiperidine-2-carboxylic acid is reacted with 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) to form the amide bond.", "The resulting amide is then purified and reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
| 2758000-43-8 | |
Molecular Formula |
C14H25ClN2O2 |
Molecular Weight |
288.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
